2-(4-Methoxy-2-methylphenyl)acetaldehyde

• IUPAC Name: 2-(4-methoxy-2-methylphenyl)acetaldehyde
• InChI: InChI=1S/C10H12O2/c1-8-7-10(12-2)4-3-9(8)5-6-11/h3-4,6-7H,5H2,1-2H3
• InChI Key: RTQZKMSMGKZSSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)CC=O
• Molecular Formula: C10H12O2
• Molecular Weight: 164.20 g/mol
• CAS RN: 1081798-35-7

Description

2-(4-Methoxy-2-methylphenyl)acetaldehyde is a research chemical with the CAS number 1081798-35-7. It has a molecular weight of 164.2 g/mol and a chemical formula of C10H12O2. This compound is used in a variety of research applications.

Molecular Structure Analysis

The molecular structure of 2-(4-Methoxy-2-methylphenyl)acetaldehyde is represented by the InChI code: 1S/C10H12O2/c1-8-7-10(12-2)4-3-9(8)5-6-11/h3-4,6-7H,5H2,1-2H3. The Smiles representation is: CC1=C(C=CC(=C1)OC)CC=O.

Physical And Chemical Properties Analysis

2-(4-Methoxy-2-methylphenyl)acetaldehyde is a liquid at room temperature. The compound should be stored at temperatures below -10°C.

Scientific Research Applications

Novel Synthesis Methods

• A novel synthetic method for mixed acetals, including those derived from methoxy-(phenylthio)methane, has been developed, highlighting the synthetic application of these mixed acetals as an aldehyde equivalent (Mandai, Irei, Kawada & Otera, 1984).

Photoreactions and Photochemistry

• Research on 4-methoxystyrene, a related compound, indicates its sensitized reactions with dyes in methanol under oxygen, yielding various oxidation products and dimers. This research contributes to the understanding of photochemical reactions of methoxy-substituted compounds (Kojima, Kuriyama, Sakuragi & Tokumaru, 1991).

Chemical Reactions and Rearrangements

• Studies have shown that certain methoxyphenyl-acetaldehyde derivatives undergo rearrangements and other chemical transformations under specific conditions, revealing insights into the mechanisms of these reactions (Tadros, Sakla, Awad & Helmy, 1972).

Catalysis and Synthesis

• The catalytic synthesis of various methoxyindoles from methoxy-substituted acetaldehyde phenylhydrazones demonstrates the compound's utility in producing heterocyclic compounds (Suvorov, Shkil'kova & Podkhalyuzina, 1982).

Oxidation Processes

• Research into acetaldehyde oxidation, a process closely related to the behavior of 2-(4-Methoxy-2-methylphenyl)acetaldehyde, has been conducted, shedding light on the reactive intermediates and kinetic models associated with this process (Zhang et al., 2018).

Bio-Oil Hydrogenation

• Studies on the hydrogenation of bio-oil and related model aldehydes, including acetaldehyde, explore the potential of these processes in improving fuel stability and quality (Huang, Li, Lu & Zhu, 2010).

Fragrance Synthesis

• The compound's derivatives are utilized in the synthesis of fragrances, such as hyacinth and vanilla scents, through acetalization processes using zeolite catalysts (Climent, Corma & Velty, 2004).

Safety and Hazards

The compound is considered hazardous and has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.